Cas no 501944-47-4 (Oxazole, 5-(4-bromo-2-methylphenyl)-)
501944-47-4 structure
Product Name:Oxazole, 5-(4-bromo-2-methylphenyl)-
CAS No:501944-47-4
MF:C10H8BrNO
MW:238.08062171936
MDL:MFCD31725130
CID:1562239
PubChem ID:69837516
Update Time:2025-04-21
Oxazole, 5-(4-bromo-2-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Oxazole, 5-(4-bromo-2-methylphenyl)-
- SCHEMBL6607846
- 5-(4-bromo-2-methylphenyl)oxazole
- 501944-47-4
- 5-(4-Bromo-2-methylphenyl)-1,3-oxazole
- MFCD31725130
- CS-0192868
- A1-12429
- E95004
- NTPCAUDLTKWKCM-UHFFFAOYSA-N
-
- MDL： MFCD31725130
- Inchi： 1S/C10H8BrNO/c1-7-4-8(11)2-3-9(7)10-5-12-6-13-10/h2-6H,1H3
- InChI Key： NTPCAUDLTKWKCM-UHFFFAOYSA-N
- SMILES： BrC1C=CC(C2=CN=CO2)=C(C)C=1
Computed Properties
- Exact Mass: 236.97894
- Monoisotopic Mass: 236.97893g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 26Ų
Experimental Properties
- PSA: 26.03
Oxazole, 5-(4-bromo-2-methylphenyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB559665-250 mg |
5-(4-Bromo-2-methylphenyl)-1,3-oxazole; . |
501944-47-4 | 250mg |
€212.20 | 2023-06-14 | ||
| abcr | AB559665-500 mg |
5-(4-Bromo-2-methylphenyl)-1,3-oxazole; . |
501944-47-4 | 500mg |
€341.00 | 2023-06-14 | ||
| abcr | AB559665-1 g |
5-(4-Bromo-2-methylphenyl)-1,3-oxazole; . |
501944-47-4 | 1g |
€457.00 | 2023-06-14 | ||
| abcr | AB559665-250mg |
5-(4-Bromo-2-methylphenyl)-1,3-oxazole; . |
501944-47-4 | 250mg |
€250.80 | 2025-04-18 | ||
| abcr | AB559665-500mg |
5-(4-Bromo-2-methylphenyl)-1,3-oxazole; . |
501944-47-4 | 500mg |
€341.00 | 2023-08-31 | ||
| abcr | AB559665-1g |
5-(4-Bromo-2-methylphenyl)-1,3-oxazole; . |
501944-47-4 | 1g |
€450.10 | 2025-04-18 | ||
| Aaron | AR021QP9-500mg |
5-(4-Bromo-2-methylphenyl)-1,3-oxazole |
501944-47-4 | 95% | 500mg |
$356.00 | 2025-02-13 | |
| Aaron | AR021QP9-1g |
5-(4-Bromo-2-methylphenyl)-1,3-oxazole |
501944-47-4 | 95% | 1g |
$475.00 | 2025-02-13 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1263538-500mg |
5-(4-Bromo-2-methylphenyl)-1,3-oxazole |
501944-47-4 | 98% | 500mg |
￥2921.00 | 2024-05-11 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1263538-1g |
5-(4-Bromo-2-methylphenyl)-1,3-oxazole |
501944-47-4 | 98% | 1g |
￥3893.00 | 2024-05-11 |
Oxazole, 5-(4-bromo-2-methylphenyl)- Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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